N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-(phenylthio)acetamide hydrochloride

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-phenylsulfanylacetamide;hydrochloride
• InChI: InChI=1S/C19H20BrN3OS2.ClH/c1-22(2)10-11-23(18(24)13-25-15-6-4-3-5-7-15)19-21-16-9-8-14(20)12-17(16)26-19;/h3-9,12H,10-11,13H2,1-2H3;1H
• InChI Key: OMFFXCYXUYPTKT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)Br)C(=O)CSC3=CC=CC=C3.Cl
• Molecular Formula: C19H21BrClN3OS2
• Molecular Weight: 486.9 g/mol

Description

N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-2-(phenylthio)acetamide hydrochloride is a useful research compound. Its molecular formula is C19H21BrClN3OS2 and its molecular weight is 486.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial Applications : Compounds with structural elements similar to the specified compound have been synthesized and tested for antimicrobial activity. For example, novel sulphonamide derivatives displayed good antimicrobial activity, highlighting the potential of such compounds in developing new antimicrobial agents (Fahim & Ismael, 2019).

• Anticancer Potential : Some derivatives have been synthesized and studied for their anticancer activity. This includes investigations into their effects on specific cancer cell lines, which could lead to the development of new anticancer agents. For instance, certain thiazole derivatives have shown selective cytotoxicity against human lung adenocarcinoma cells (Evren et al., 2019).

• Chemical Synthesis : Research on the synthesis of related compounds has led to the development of novel synthetic methods and the identification of new compounds with potential biological activities. These studies often involve detailed characterization and the exploration of reaction mechanisms, contributing to our understanding of chemical reactivity and the design of new molecules (Yu et al., 2014).

Advanced Material Development

• Computational Studies : Computational chemistry has been used to predict the properties and reactivity of related compounds. Such studies can aid in the design of molecules with desired properties for specific applications, including drug design and material science (Mabkhot et al., 2019).

• Spectroscopic Properties : The effect of structural modifications on the spectroscopic properties of benzothiazole derivatives has been explored. These studies are crucial for developing new fluorescent materials and understanding the photophysical behavior of organic compounds (Misawa et al., 2019).